Cas no 6387-19-5 (Benzenesulfonic acid,3-amino-2-methyl-)

Benzenesulfonic acid,3-amino-2-methyl- structure
6387-19-5 structure
Product Name:Benzenesulfonic acid,3-amino-2-methyl-
CAS No:6387-19-5
MF:C7H9NO3S
MW:187.216260671616
CID:500691
PubChem ID:23424122
Update Time:2025-04-19

Benzenesulfonic acid,3-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,3-amino-2-methyl-
    • o-toluidine-3-sulphonic acid
    • 2-Methyl-3-aminobenzenesulfonic acid
    • 3-Amino-2-methylbenzenesulfonic acid
    • 6-aminotoluene-2-sulphonic acid
    • DTXSID901031631
    • 6387-19-5
    • SCHEMBL2184171
    • AKOS006279817
    • Inchi: 1S/C7H9NO3S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
    • InChI Key: KEISVHMIDOVJRP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1C)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 187.03000
  • Monoisotopic Mass: 187.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 88.8A^2

Experimental Properties

  • PSA: 88.77000
  • LogP: 2.48590

Benzenesulfonic acid,3-amino-2-methyl- Customs Data

  • HS CODE:2921430090
  • Customs Data:

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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